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Compound of Interest

Compound Name: Metalaxyl-M-d6

Cat. No.: B15554873

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount when handling chemical compounds like Metalaxyl-M-d6. This guide provides
immediate, essential safety protocols and logistical plans for its use and disposal. Metalaxyl-M
Is the biologically active R-enantiomer of the fungicide metalaxyl and is used to control
diseases caused by soil-borne pathogens.[1][2] The deuterated form, Metalaxyl-M-d6, is often
used as an internal standard in analytical testing.[3]

Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is the first line of defense against chemical exposure. The
following table summarizes the recommended PPE for handling Metalaxyl-M-d6, based on
safety data sheets and general guidelines for handling pesticides.[4]
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Body Part

Personal Protective
Equipment

Specifications and
Recommendations

Eyes and Face

Safety glasses with side-
shields, goggles, or a face
shield.

Goggles are required when
there is a splash hazard. A
face shield worn over goggles

offers maximum protection.[4]

[5]

Nitrile, neoprene, or barrier
laminate gloves are
recommended.[4] Avoid leather

or cloth gloves.[4] Gloves

Hands Chemical-resistant gloves. )
should be inspected for
integrity before each use and
replaced immediately if
damaged.
) For mixing and loading
Long-sleeved shirt and long )
] ] concentrated solutions, a
Body pants or a chemical-resistant

suit.

chemical-resistant apron

should also be worn.[6]

Respiratory

Respirator with an appropriate

cartridge.

Recommended when working
with dusts, mists, or in poorly
ventilated areas.[4] Use should
be based on a risk

assessment.

Footwear

Closed-toe shoes.

Do not wear leather or canvas
shoes, as they can absorb the
chemical and are difficult to

decontaminate.[7]

Hazard Identification and Toxicity

Metalaxyl-M is classified as harmful if swallowed and can cause serious eye damage.[1][5][8] It

Is important to be aware of the potential hazards before handling this compound.
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Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[5][8]

Eye Damage/Irritation Causes serious eye damage.[5][8]
Skin Sensitization May cause an allergic skin reaction.
Aquatic Toxicity Harmful to aquatic life with long-lasting effects.
Toxicity Data Value Species

Oral LD50 >2000 mg/kg Rat[9]

Dermal LD50 >2000 mg/kg Rat[9]

Fish LC50 (96 h) >100 mg/I -[5]

Daphnia EC50 (48 h) >100 mg/I -[5]

Algae EC50 (72 h) >150 mg/I -[5]

Operational Plan: Step-by-Step Handling Procedure
A clear and concise plan for handling is essential to maintain a safe working environment.
o Preparation: Before handling Metalaxyl-M-d6, ensure that the work area is well-ventilated.[4]

A chemical fume hood is recommended.[4] Ensure an eyewash station and safety shower
are readily accessible.

» Donning PPE: Put on all required PPE as outlined in the table above before opening the
chemical container.[4]

* Weighing and Transfer: Handle the substance carefully to avoid generating dust or aerosols.
[4] Use a contained system for weighing if possible.

e Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid
splashing.
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Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[4]

Decontamination: Clean all equipment and the work surface thoroughly after use.

Doffing PPE: Remove PPE carefully to avoid contaminating yourself. Gloves should be
removed last and disposed of properly.

Disposal Plan

Proper disposal of Metalaxyl-M-d6 and contaminated materials is crucial to prevent
environmental contamination and ensure safety.

Waste Collection: All waste materials, including empty containers, contaminated PPE
(gloves, etc.), and absorbent materials used for spills, should be collected in a designated,
labeled hazardous waste container.

Waste Segregation: Do not mix this waste with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

Container Labeling: The hazardous waste container must be clearly labeled with the
contents, including the name "Metalaxyl-M-d6" and the associated hazards.

Storage: Store the waste container in a designated, secure area away from incompatible
materials.

Disposal: Arrange for disposal through your institution's EHS office or a licensed hazardous
waste disposal company. Do not dispose of Metalaxyl-M-d6 down the drain or in the regular
trash.[5][10]

Below is a diagram illustrating the workflow for safely handling Metalaxyl-M-d6 in a laboratory
setting.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_S_Metalaxyl.pdf
https://www.benchchem.com/product/b15554873?utm_src=pdf-body
https://www.benchchem.com/product/b15554873?utm_src=pdf-body
https://www.benchchem.com/product/b15554873?utm_src=pdf-body
https://www.indofil.com/agro/technical/pdf/metalaxyl-m-technical.pdf
https://www.agilent.com/cs/library/msds/PST-3970M1000_NAEnglish.pdf
https://www.benchchem.com/product/b15554873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Ensure well-ventilated area
(fume hood recommended)

:

Verify eyewash/shower access

Personal Prcvtective Equipment

Don all required PPE

Handling
Y

Weigh/transfer carefully

:

Prepare solution

Post-Handling

Wash hands and exposed skin

Clean work area and equipment

Doff PPE carefully

Disposal
Y

Collect all waste in
labeled container

:

Dispose via EHS office

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Metalaxyl-M-d6.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15554873?utm_src=pdf-body-img
https://www.benchchem.com/product/b15554873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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